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Compound of Interest

Compound Name: 4-Chloro-3-nitrobenzoic acid

Cat. No.: B146349

An In-depth Technical Guide on the Core Chemical Properties of 4-Chloro-3-nitrobenzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloro-3-nitrobenzoic acid is a substituted aromatic carboxylic acid that serves as a vital
building block in organic synthesis. Its unique structural features, comprising a chlorine atom, a
nitro group, and a carboxylic acid moiety on a benzene ring, impart a versatile reactivity profile.
This makes it a valuable intermediate in the production of a wide range of commercially
significant compounds, including pharmaceuticals, dyes, and fungicides.[1][2] This technical
guide provides a comprehensive overview of the chemical and physical properties of 4-Chloro-
3-nitrobenzoic acid, detailed experimental protocols for its synthesis, and its applications in
various fields of chemical research and development.

Chemical and Physical Properties

4-Chloro-3-nitrobenzoic acid is a light yellow to cream-colored crystalline powder.[3][4] The
presence of the electron-withdrawing nitro and chloro groups, along with the carboxylic acid
group, significantly influences its chemical and physical characteristics.

Table 1: Physical and Chemical Properties of 4-Chloro-3-nitrobenzoic Acid
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Property Value Source(s)
Molecular Formula C7H4CINOa4 (L3156 7181el
Molecular Weight 201.56 g/mol [1][5][8]1[10]
CAS Number 96-99-1 (11510618101 1]
Appearance White to light yellow crystalline 31[9]
powder
Melting Point 180-183 °C [4][91[12][13]
Boiling Point 371.6 £ 27.0 °C (Predicted) [41[12][13]
Density ~1.64 g/cm?3 [O1[12][14]
pKa 3.35 £ 0.10 (Predicted) [3114]
Insoluble in water; Sparingly
Solubility soluble in acetone and [O1[11]

ethanol.

Experimental Protocols

The most common method for the synthesis of 4-Chloro-3-nitrobenzoic acid is the
electrophilic aromatic substitution (nitration) of 4-chlorobenzoic acid using a mixture of
concentrated nitric acid and sulfuric acid.[5]

Synthesis of 4-Chloro-3-nitrobenzoic Acid via Nitration
of 4-Chlorobenzoic Acid

This protocol describes a common laboratory-scale synthesis.
Materials:

e 4-chlorobenzoic acid

o Concentrated sulfuric acid (H2SOa)

e Concentrated nitric acid (HNOs)
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e 1,2-dichloroethane

e Crushed ice

e Water

Procedure:

Suspend 78.25 g of 4-chlorobenzoic acid in 400 ml of 1,2-dichloroethane in a suitable
reaction vessel.

» With stirring, add 99.0 g of a mixed acid solution (containing 35.2% nitric acid and 64.2%
sulfuric acid) dropwise over 3 hours, maintaining the temperature at 40°C.[15]

 After the addition is complete, continue stirring the mixture for an additional 2 hours at 40°C.
[15]

e Pour the reaction mixture onto 300 ml of crushed ice and water.[15]

« Distill off the 1,2-dichloroethane.

« Filter the remaining aqueous suspension to collect the solid product.[15]
e Wash the product with water and dry it at 90°C.[15]

This procedure typically yields a high purity product with a melting point of 182.9° to 184.0°C.
[15]
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Experimental Workflow: Synthesis of 4-Chloro-3-nitrobenzoic Acid

Start: Suspend 4-chlorobenzoic acid
in 1,2-dichloroethane

Dropwise addition of
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Caption: A flowchart illustrating the key steps in the synthesis of 4-Chloro-3-nitrobenzoic acid.
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Applications in Drug Development and Organic
Synthesis

4-Chloro-3-nitrobenzoic acid is a versatile intermediate in the synthesis of various organic
molecules, particularly in the pharmaceutical and dye industries.[1][2] Its functional groups can
be selectively manipulated to introduce further complexity, making it a valuable precursor for
active pharmaceutical ingredients (APIs).

The compound's utility stems from the distinct reactivity of its substituents. The carboxylic acid
can be converted to esters, amides, or acid chlorides. The nitro group can be readily reduced
to an amine, which is a common step in the synthesis of heterocyclic compounds and other
complex molecules. The chlorine atom can undergo nucleophilic substitution, although this is
less facile due to the deactivating effect of the other groups.

Logical Relationship: Role as a Synthetic Intermediate
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Caption: The role of 4-Chloro-3-nitrobenzoic acid as a versatile intermediate in chemical
synthesis.

Safety and Handling

4-Chloro-3-nitrobenzoic acid is an irritant to the skin, eyes, and respiratory system.[6][8][13]
[16] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a
lab coat, should be worn when handling this chemical.[16][17] Work should be conducted in a
well-ventilated area, such as a fume hood.[9][16] In case of contact, flush the affected area with
plenty of water.[6][16] For detailed safety information, refer to the Safety Data Sheet (SDS).[6]
[13][16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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